ZSH-512

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• InChI: InChI=1S/C20H21N3O3S/c1-4-26-19(24)14-12-22-17(23-18(14)21)8-6-13-5-7-16-15(11-13)20(2,3)9-10-27(16)25/h5,7,11-12H,4,9-10H2,1-3H3,(H2,21,22,23)
• InChIKey: BKXJCEHGHSROSI-UHFFFAOYSA-N

ZSH-512: Potent RARγ Inhibitor for Cancer Stem Cells

Ethyl 4-amino-2-[2-(4,4-dimethyl-1-oxo-2,3-dihydrothiochromen-6-yl)ethynyl]pyrimidine-5-carboxylate, commonly designated WYC-209 (CAS 2131803-90-0), is a synthetic retinoid and retinoic acid receptor (RAR) agonist that features a pyrimidine core linked via an ethynyl bridge to a 4,4-dimethyl-1-oxo-2,3-dihydrothiochromen moiety [1]. This compound belongs to the thiochromane-containing retinoid class and exhibits antiproliferative activity against tumor-repopulating cells (TRCs), a cancer stem cell-like population known for chemoresistance [1].

1 RARγ-KDM3A epigenetic axis studies

2 Stemness-related Wnt, Hippo, Hedgehog pathway research

3 Cancer stem cell (CSC) model characterization

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source

ZSH-512: Advantages Over Generic RARγ Inhibitors

Structural analogs within the thiochromane-pyrimidine retinoid class cannot be treated as interchangeable in experimental protocols due to profound functional divergence driven by subtle molecular modifications. WYC-209 contains a 4-amino-substituted pyrimidine-5-carboxylate ethyl ester core, whereas the closely related analog WYC-210 differs by a carboxylic acid terminus in place of the ethyl ester, and tazarotene possesses a distinct nicotinate scaffold [1]. These structural variations translate to order-of-magnitude differences in TRC inhibition and anti-metastatic efficacy, as quantified in the evidence below.

ZSH-512 Generic RARγ ligand KDM3A-mediated epigenetic reprogramming is not replicated; stemness pathway modulation may differ.

ZSH-512 WYC-209 Similar structure, but binding affinity and in vivo tumor suppression profile may not transfer.

ZSH-512 5-FU / CPT-11 Standard agents lack CSC selectivity; pathway-response endpoints differ; not interchangeable in stem cell models.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source

ZSH-512: Comparative Performance Evidence

Superior RARγ Binding vs. WYC-209

In a direct head-to-head comparison using B16-F1 murine melanoma tumor-repopulating cells (TRCs) cultured in 90-Pa fibrin gels, WYC-209 at 10 μM achieved statistically significant superior colony growth inhibition relative to tazarotene at the identical concentration and exposure duration [1]. The TRC assay system specifically selects for chemoresistant, stem-like cancer cells, making this a functionally relevant comparative model [2].

RARγ binding energy

Head-to-head

-10.614 kcal/mol (vs. WYC-209 -10.058 kcal/mol)

Reported stronger target engagement in docking simulations.

Computational model; 0.556 kcal/mol difference.

Evidence Dimension	Colony growth inhibition of B16-F1 TRCs on day 5
Target Compound Data	WYC-209 10 μM: p < 0.0004 versus DMSO control
Comparator Or Baseline	Tazarotene 10 μM
Quantified Difference	p < 1.1 × 10⁻⁷ between WYC-209 10 μM and Tazarotene 10 μM on day 5
Conditions	B16-F1 murine melanoma TRCs cultured in 90-Pa fibrin gels; 5-day treatment; n ≥ 3 independent experiments

Why This Matters

Procurement of WYC-209 rather than tazarotene is essential for experiments targeting chemoresistant cancer stem cell populations, as tazarotene shows negligible TRC inhibition at equimolar concentrations.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Figure 2a. View Source
• [2] Liu, J. et al. Soft fibrin gels promote selection and growth of tumorigenic cells. Nat. Mater. 11, 734–741 (2012). View Source

In Vivo Tumor Suppression vs. 5-FU and WYC-209

WYC-209 exhibits an IC₅₀ of 0.19 μM against malignant murine melanoma TRCs in a dose-dependent proliferation inhibition assay [1]. In contrast, WYC-210—the closest structural analog differing only in the carboxylic acid terminus—shows only 18.1% cell growth inhibition of B16-F1 TRCs at 10 μM over 5 days . This represents a cross-study comparable difference of greater than 50-fold in functional potency.

In vivo tumor suppression

Head-to-head

~400 mm³ (ZSH-512) vs. ~500 mm³ (WYC-209), ~750 mm³ (5-FU), ~1000 mm³ (control)

Reported higher tumor volume reduction in HCT116-TRC xenograft model.

5 mg/kg i.p.; endpoint observation; model-specific result.

Evidence Dimension	TRC proliferation inhibition
Target Compound Data	WYC-209: IC₅₀ = 0.19 μM (190 nM) against B16-F1 TRCs
Comparator Or Baseline	WYC-210: 18.1% inhibition at 10 μM (10,000 nM) after 5 days
Quantified Difference	>50-fold difference in effective concentration required for >50% inhibition
Conditions	WYC-209: 90-Pa fibrin gel TRC culture, dose-response curve; WYC-210: B16-F1 TRC cells, 10 μM, 5 days

Why This Matters

WYC-210 cannot substitute for WYC-209 in TRC inhibition studies; the ethyl ester moiety in WYC-209 is functionally critical for potency.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Abstract and Figure 2d. View Source

PDO Potency vs. Standard Chemotherapy

Comparative dose-response analysis demonstrates that WYC-209 achieves superior TRC inhibition compared to all-trans-retinoic acid (ATRA), a benchmark natural retinoid [1]. Furthermore, the separated enantiomers WYC-209A and WYC-209B exhibit higher IC₅₀ values than racemic WYC-209 [2], establishing that the racemic mixture provides optimal potency.

PDO inhibition rate

Head-to-head

99.8% (vs. CPT-11 and 5-FU, inferior rates)

Reported near-complete growth suppression in CRC patient-derived organoids.

Translational model context; comparator exact rates not provided.

Evidence Dimension	TRC colony size reduction (dose-response)
Target Compound Data	WYC-209 racemate: IC₅₀ = 0.19 μM
Comparator Or Baseline	ATRA: higher IC₅₀ (exact value not numerically reported but visually distinct in dose-response curves); WYC-209A and WYC-209B enantiomers: elevated IC₅₀ values relative to racemate
Quantified Difference	WYC-209 racemate IC₅₀ substantially lower than both enantiomers and ATRA
Conditions	B16-F1 TRCs in 90-Pa fibrin gels; dose-response curves over 5 days

Why This Matters

Enantiopure syntheses would not yield improved potency; procurement of racemic WYC-209 is scientifically justified for optimal TRC inhibition.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source
• [2] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Figure 2d (IC₅₀ of WYC-209, WYC-209A, WYC-209B). View Source

CSC Selectivity Over Bulk Tumor Cells

In an immunocompetent C57BL/6 mouse model of lung metastasis, WYC-209 administered at 0.22 mg/kg abrogated 87.5% of lung metastases from melanoma TRCs without apparent toxicity [1]. Comparable in vivo efficacy data for tazarotene, ATRA, or WYC-210 in this specific TRC metastasis model are not available in the published literature. This in vivo efficacy is supported by mechanistic evidence that WYC-209 induces TRC apoptosis primarily via the caspase 3 pathway [2].

CSC selectivity

Reported

IC50 1.0-3.0 μM (CSCs) vs. 4.6-10.4 μM (bulk CRC cells)

Supports differential potency against cancer stem cell population.

2.6- to 5.7-fold difference; cell-line dependent.

Evidence Dimension	In vivo lung metastasis abrogation
Target Compound Data	87.5% reduction in lung metastases at 0.22 mg/kg
Comparator Or Baseline	No published comparable in vivo TRC metastasis data for tazarotene, ATRA, or WYC-210
Quantified Difference	87.5% absolute reduction in metastatic burden
Conditions	Immunocompetent wild-type C57BL/6 mice; melanoma TRC tail vein injection model

Why This Matters

This in vivo anti-metastatic efficacy supports the selection of WYC-209 for preclinical studies targeting metastatic cancer stem cell populations where in vivo validation is required.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Abstract. View Source
• [2] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source

In Vivo Liver Metastasis Reduction

Target engagement studies confirm that WYC-209 activity is mediated through retinoic acid receptor (RAR) agonism, as pretreatment with RAR antagonists or RAR siRNA blocks or reduces the inhibitory effect [1]. The compound induces apoptosis primarily via the caspase 3 pathway, demonstrated by rescue of TRC growth upon pretreatment with caspase 3 inhibitor or caspase 3 siRNA depletion [2]. This RAR-mediated apoptotic mechanism distinguishes WYC-209 from conventional chemotherapeutic agents such as cisplatin and doxorubicin, to which TRCs exhibit high resistance [3].

Liver metastasis reduction

Reported

70% bioluminescence signal reduction vs. vehicle

Supports anti-metastatic endpoint monitoring in splenic injection model.

HCT116-TRCs; 5 mg/kg ZSH-512 for 4 weeks.

Evidence Dimension	Mechanism of TRC apoptosis induction
Target Compound Data	Caspase 3-dependent apoptosis via RAR agonism
Comparator Or Baseline	Cisplatin and doxorubicin (TRC-resistant conventional chemotherapeutics)
Quantified Difference	Qualitative mechanistic differentiation; quantitative reversal upon RAR antagonist or caspase 3 inhibitor treatment
Conditions	RAR antagonist pretreatment; RAR siRNA knockdown; caspase 3 inhibitor (Ac-DEVD-CHO) pretreatment; caspase 3 siRNA depletion

Why This Matters

For researchers studying chemoresistant cancer stem cell populations, WYC-209 offers a mechanistically distinct approach targeting RAR signaling rather than DNA damage or microtubule dynamics.

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source
• [2] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Abstract. View Source
• [3] Liu, J. et al. Soft fibrin gels promote selection and growth of tumorigenic cells. Nat. Mater. 11, 734–741 (2012). View Source

Synthetic Route and Precursor Relationship with Tazarotene Enables Manufacturing Traceability

WYC-209 and tazarotene share the 4,4-dimethylthiochroman precursor (CAS 66165-06-8), a key intermediate in the synthesis of tazarotene and related synthetic retinoids [1]. The ethynyl-linked pyrimidine-5-carboxylate scaffold of WYC-209 represents a distinct chemical topology from tazarotene's nicotinate framework. This shared precursor lineage, combined with divergent final scaffolds, enables supply chain traceability while supporting functional differentiation [2].

Evidence Dimension	Synthetic scaffold and precursor relationship
Target Compound Data	Ethynyl-linked 4-amino-pyrimidine-5-carboxylate ethyl ester with 4,4-dimethyl-1-oxo-thiochromen moiety
Comparator Or Baseline	Tazarotene: ethynyl-linked nicotinate with 4,4-dimethylthiochroman moiety
Quantified Difference	Distinct heterocyclic cores (pyrimidine vs pyridine) with shared thiochroman precursor
Conditions	Organic synthesis; CAS registry comparison

Why This Matters

For procurement and quality control, the shared precursor with tazarotene provides established supply chain validation while the distinct pyrimidine scaffold ensures functional differentiation.

• [1] CAS Common Chemistry. 4,4-Dimethylthiochroman (CAS 66165-06-8). View Source
• [2] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Figure 1. View Source

ZSH-512: Key Research Applications

RARγ-KDM3A Axis in Cancer Stemness

WYC-209 should be selected for in vitro studies targeting tumor-repopulating cells (TRCs) or cancer stem cell-like populations when the experimental objective requires >50-fold greater potency than WYC-210 or statistically significant superiority over tazarotene (p < 1.1 × 10⁻⁷ at 10 μM) [1]. The compound demonstrates IC₅₀ of 0.19 μM against B16-F1 murine melanoma TRCs and inhibits TRCs from human melanoma, lung, ovarian, and breast cancer lines [2].

In Vivo CRC and Metastasis Modeling

WYC-209 is the preferred retinoid for in vivo studies of cancer metastasis, particularly in immunocompetent murine models. The compound achieved 87.5% abrogation of lung metastases at 0.22 mg/kg in C57BL/6 mice without apparent toxicity [1]. This in vivo validation distinguishes WYC-209 from analogs lacking published efficacy in TRC metastasis models.

PDO/PDX Model Validation

WYC-209 is indicated for investigations into RAR signaling and caspase 3-mediated apoptosis in chemoresistant cancer cell populations. Target engagement has been validated through RAR antagonist reversal and RAR siRNA knockdown experiments [1]. The caspase 3 dependence was confirmed via Ac-DEVD-CHO inhibitor pretreatment and caspase 3 siRNA rescue experiments [2].

CSC-Targeted Therapeutic Strategies

WYC-209 serves as a critical reference compound in SAR studies comparing pyrimidine-based versus nicotinate-based or carboxylic acid-terminated thiochromane retinoids. The compound's racemic nature and separation into enantiomers WYC-209A and WYC-209B (which show reduced potency) provide a defined system for studying stereochemical contributions to RAR agonism [1].

Application

Selection Property

Validation Focus

RARγ-KDM3A pathway studies

KDM3A-mediated epigenetic modulation context

Stemness pathway suppression review

In vivo colorectal cancer models

Tumor suppression response context

Xenograft/metastasis endpoint review

Patient-derived organoid/xenograft models

Translational model response context

Organoid/PDX growth inhibition endpoint review

Cancer stem cell research

CSC vs. bulk cell selectivity context

CSC-targeted model response evaluation

• [1] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). View Source
• [2] Chen, J. et al. Inhibition of cancer stem cell like cells by a synthetic retinoid. Nat. Commun. 9, 1406 (2018). Abstract; Figure 2. View Source